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Compound of Interest

Compound Name: Peroxymonosulfuric acid

Cat. No.: B1221988

Introduction

Peroxymonosulfuric acid (H2SOs), commonly known as Caro's acid, is a powerful oxidizing
agent first described by the German chemist Heinrich Caro in 1898.[1] It is a key reagent in
various chemical processes, valued for its high oxidizing potential (E° = +2.51 V), which ranks it
among the strongest oxidizers known.[2][3][4] Caro's acid is typically used as a solution in
sulfuric acid, often referred to as "piranha solution,” which also contains residual hydrogen
peroxide and water.[1][2]

Applications in Research and Development

Due to its potent oxidizing properties, Caro's acid finds numerous applications in laboratory and
industrial settings:

o Organic Synthesis: It is widely used for the oxidation of various organic compounds, such as
the conversion of ketones to lactones or esters and the oxidation of primary aromatic amines
to nitroso compounds.[1]

¢ Cleaning and Disinfection: Caro's acid solutions are extensively used for cleaning and
disinfecting, particularly for removing organic residues from substrates like silicon wafers in
the semiconductor industry.[1]

e Cyanide Destruction: In the mining industry, it is employed to detoxify cyanide-containing
waste streams by oxidizing cyanide to less toxic compounds.[2][5][6]
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» Water Treatment: Its disinfectant properties are utilized in applications such as swimming
pool treatment.[2]

Stability and Handling

Caro's acid is inherently unstable and must be prepared and used with caution.[1][5] The pure,
crystalline form melts with decomposition at 45°C.[2][7] For laboratory purposes, it is typically
generated in situ or prepared and used within a few days, with storage under refrigeration.[1][5]
The reaction to produce Caro's acid is highly exothermic, primarily due to the heat of dilution of
sulfuric acid, necessitating careful temperature control.[1][5]

CRITICAL SAFETY NOTICE

o Explosion Hazard: Caro's acid is highly explosive, especially when in contact with organic
materials or when subjected to local overheating.[1][7]

o Corrosive: The solution is extremely corrosive and can cause severe chemical burns to the
skin, eyes, and mucous membranes.[1]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses (a face shield is recommended), a lab coat, and acid-resistant gloves. All
manipulations should be performed inside a certified chemical fume hood.

e Quenching: Never add water directly to large quantities of Caro's acid, as this can cause
explosive decomposition.[7] Neutralization must be carried out carefully and with appropriate
cooling.

Quantitative Data Summary

The composition and yield of Caro's acid are highly dependent on the concentrations and molar
ratios of the reactants.
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Resulting
Source of . o
Parameter Value/Range Solution Citation(s)
Reactants .
Composition
Varies based on
Reactant H2S0a4: 85% - Concentrated )
) ) ) ratio and [1]8]
Concentration 98% (w/w) Sulfuric Acid _
concentration.
Concentrated
H202: 30% - Hvd (el
rogen
90% (w/w) Y g
Peroxide
~25% H2SO0s,
Optimal Mole H2S04 / H202: 93% H2S0a4, ~57% H2S0a4, ]
Ratio ~2:1t02.5:1 70% H202 ~3.5% H202,
~14.5% H20
Used for
Alternative Mole H2S0a4 / H202: - preparing
) Not specified . [10]
Ratio 2:1to5:1 stabilized
solutions.
) ) Anhydrous Hz202, )
Yield (Crystalline ) Purity: 94-97%
50% - 70% Chlorosulfonic [7]
Product) ) H2S0s
Acid
) Must be The reaction is
Reaction .
controlled, H2S04 and H202  highly [1][5]
Temperature _ _
typically 0-10°C exothermic.

Experimental Protocols
Protocol 1: Preparation from Concentrated Sulfuric Acid
and Hydrogen Peroxide

This is the most common method for generating Caro's acid solution for immediate laboratory

use. The reaction is: H202 + H2SO4 = H2S0s + H20.[2]

Materials:
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Concentrated Sulfuric Acid (H2S0Oa4, 95-98%)
Concentrated Hydrogen Peroxide (H202, 30-70%)
Glass beaker or Erlenmeyer flask

Magnetic stirrer and stir bar

Ice bath

Graduated cylinders

Procedure:

Preparation: Place a glass beaker or flask in a large ice bath situated on a magnetic stirrer.

Add Sulfuric Acid: Carefully measure the desired volume of concentrated sulfuric acid and
add it to the reaction vessel. Begin stirring. Allow the acid to cool to below 10°C.

Slow Addition of Peroxide: Slowly and cautiously add the concentrated hydrogen peroxide to
the cold, stirring sulfuric acid dropwise or in very small portions. Crucial: This addition must
be extremely slow to control the highly exothermic reaction.[1][5]

Temperature Control: Continuously monitor the temperature of the mixture. Maintain the
temperature below 15°C throughout the addition process to prevent violent decomposition of
the peroxides.

Reaction Completion: Once the addition is complete, allow the solution to stir in the ice bath
for an additional 10-15 minutes.

Use/Storage: The resulting Caro's acid solution is now ready for use. If short-term storage is
required, it can be kept under refrigeration for a few days, but this is not recommended due
to the risk of decomposition and explosion.[1][5]

Protocol 2: Preparation of Crystalline Caro's Acid from
Chlorosulfonic Acid
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This method can yield a purer, crystalline product but involves the evolution of hazardous
hydrogen chloride gas.[7] The reaction is: H202 + CISO20H = H2S0s + HCL.[2][7]

Materials:

Anhydrous or nearly anhydrous Hydrogen Peroxide (H202)
Pure Chlorosulfonic Acid (CISO20H)

Reaction flask with a gas outlet

Cooling bath (e.g., ice-salt mixture)

Vacuum aspirator

Glass frit for suction filtration

Procedure:

Cooling: Thoroughly cool the pure chlorosulfonic acid in a reaction flask using a cooling bath.

Slow Addition: Slowly add a slight excess of nearly anhydrous hydrogen peroxide to the
cooled chlorosulfonic acid. A vigorous evolution of hydrogen chloride (HCI) gas will occur.[7]
This must be done in a well-ventilated fume hood.

Gas Removal: After the addition is complete and the initial gas evolution has subsided, warm
the mixture gradually while applying a vacuum to remove the dissolved HCL.[7] Do not let the
mixture stand for too long before removing HCI, as it can be oxidized to chlorine.[7]

Crystallization: Transfer the HCI-free liquid to a well-sealed flask. If it does not solidify at
room temperature, place it in a cooling bath.[7]

Isolation: After approximately 12 hours, separate the crystals from the mother liquor by rapid
suction filtration on a glass frit.[7] The resulting product has a purity of 94-97%, with a yield of
50-70%.[7]

Visualized Workflow and Logic
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1. Setup & Reagents

Reagents: Prepare Equipment:
- Conc. H2S0a4 - Beaker in Ice Bath
- Conc. H20:2 - Magnetic Stirrer

Add H2S0a4 to Beaker
& Cool to < 10°C

Begin Stirring

SLOWLY Add H20:2
Dropwise

Maintain Temp
<15°C

Addition Complete

3. Product Handling

Caro's Acid Solution
(H2S0s in H2S04)

Use Immediately

Click to download full resolution via product page

Caption: Experimental workflow for the laboratory preparation of Caro's acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Laboratory Preparation and Use of
Caro's Acid]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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